molecular formula C9H6FNO B8354663 2-Fluoro-4-(2-oxoethyl)benzonitrile

2-Fluoro-4-(2-oxoethyl)benzonitrile

Cat. No.: B8354663
M. Wt: 163.15 g/mol
InChI Key: JEUFBPQAVLSWLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Fluoro-4-(2-oxoethyl)benzonitrile is a useful research compound. Its molecular formula is C9H6FNO and its molecular weight is 163.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6FNO

Molecular Weight

163.15 g/mol

IUPAC Name

2-fluoro-4-(2-oxoethyl)benzonitrile

InChI

InChI=1S/C9H6FNO/c10-9-5-7(3-4-12)1-2-8(9)6-11/h1-2,4-5H,3H2

InChI Key

JEUFBPQAVLSWLV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CC=O)F)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 4-allyl-2-fluorobenzonitrile (1 g, 6.2 mmol) in 1:1 CH2Cl2/MeOH (40 mL) containing pyridine (1 mL, 12.4 mmol) was cooled to −78° C., and O3 was passed through until a blue color was present. N2 was then bubbled through to discharge the blue color and Me2S (5 ml) was added. The reaction mixture was allowed to warm and left overnight. The mixture was washed with 1 N HCl and aqueous NaHCO3 and then dried and concentrated to give crude 2-fluoro-4-(2-oxoethyl)benzonitrile. The material was carried on as the crude.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Name
CH2Cl2 MeOH
Quantity
40 mL
Type
solvent
Reaction Step One
Name
O3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

A solution of 4-(2,3-dihydroxypropyl)-2-fluorobenzonitrile (500 mg, 2.6 mmol) in 10 mL of methanol and 3 mL of water was cooled to 0° C. by ice bath, then NaIO4 (820 mg, 3.8 mmol) was added and the mixture was stirred at 0° C. for two hours. The reaction was monitored according to TLC. The mixture was filtered and concentrated. The residue was dissolved in DCM, dried over anhydrous sodium sulfate, and then purified by flash column chromatography to give 2-fluoro-4-(2-oxoethyl)benzonitrile. MS m/z: 164 (M+1)+.
Name
4-(2,3-dihydroxypropyl)-2-fluorobenzonitrile
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
[Compound]
Name
NaIO4
Quantity
820 mg
Type
reactant
Reaction Step Two

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